3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine

• IUPAC Name: 5-(1-ethyl-3-methylpyrazol-4-yl)-3-(6-methylpyridazin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H14N6O/c1-4-19-7-10(9(3)17-19)13-14-12(18-20-13)11-6-5-8(2)15-16-11/h5-7H,4H2,1-3H3
• InChI Key: XGSJTEZGLJYAFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C2=NC(=NO2)C3=NN=C(C=C3)C
• Molecular Formula: C13H14N6O
• Molecular Weight: 270.29 g/mol

Description

3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine involves the inhibition of specific signaling pathways that are involved in various biological processes such as cell growth, differentiation, and apoptosis. This compound has been shown to inhibit the activity of certain enzymes such as protein kinases and phosphatases, which play a crucial role in these signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine depend on the specific biological system being studied. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth. In neurons, it has been shown to protect against oxidative stress and neuroinflammation, leading to the prevention of neurodegeneration.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine in lab experiments include its high potency and selectivity, which make it an ideal lead compound for drug discovery. However, its limitations include its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain biological systems.

Future Directions

There are several future directions for the study of 3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine. One direction is the development of new analogs with improved solubility and efficacy. Another direction is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate its specific mechanism of action and to identify its potential targets in various biological systems.

Synthesis Methods

The synthesis of 3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine involves several steps. One of the most common methods involves the reaction of 5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazole-3-carboxylic acid with 2,3,6-trimethylpyridine-4-carboxylic acid hydrazide in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified using various chromatography techniques.

Scientific Research Applications

3-[5-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-3-yl]-6-methylpyridazine has been studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific signaling pathways. In neuroscience, it has been studied for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety.